4-(azepan-1-ylsulfonyl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide

• IUPAC Name: 4-(azepan-1-ylsulfonyl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C25H28N4O4S/c30-23(19-11-13-22(14-12-19)34(31,32)29-15-5-1-2-6-16-29)26-25-28-27-24(33-25)21-10-9-18-7-3-4-8-20(18)17-21/h9-14,17H,1-8,15-16H2,(H,26,28,30)
• InChI Key: LBYUZPYQIGZQHO-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CC5=C(CCCC5)C=C4
• Molecular Formula: C25H28N4O4S
• Molecular Weight: 480.6 g/mol

Description

4-(azepan-1-ylsulfonyl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C25H28N4O4S and its molecular weight is 480.58. The purity is usually 95%.
BenchChem offers high-quality 4-(azepan-1-ylsulfonyl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(azepan-1-ylsulfonyl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

Compounds with structural elements similar to the given chemical have been synthesized and evaluated for their anticancer properties. For instance, derivatives incorporating 1,3,4-oxadiazole units have shown significant activity against cancer cell lines. In one study, a series of compounds were synthesized and tested in vitro, where one particular compound demonstrated notable activity on a breast cancer cell line, indicating the potential of these derivatives in anticancer research (Salahuddin et al., 2014).

Antimicrobial Activities

Novel annulated azaheterocycles, including derivatives of tetrahydronaphtho[1,2-e][1,2,4]triazines, have been synthesized and exhibited antimicrobial activity against Gram-positive bacteria like Staphylococcus aureus. This suggests the potential use of structurally similar compounds in developing new antimicrobial agents, offering insights into their mechanism of action, possibly through inhibition of DNA gyrase (Jie Zheng et al., 2021).

Herbicidal Activities

Research on tetrazoles and 1,3,4-oxadiazoles has extended into the agricultural sector, where these compounds have been evaluated for their herbicidal activity. A study involving the synthesis of 4-alkoxy/benzyloxyphenyltetrazoles and 1,3,4-oxadiazoles demonstrated that some of these compounds displayed good herbicidal activity on dicotyledonous and monocotyledonous plants, suggesting their potential utility in developing new herbicides (W. Bao, 2008).